3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-methylisoxazol-3-yl)propanamide

• IUPAC Name: 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C17H20N6O3/c1-9-7-16(25)20-17(18-9)23-12(4)13(11(3)21-23)5-6-15(24)19-14-8-10(2)26-22-14/h7-8H,5-6H2,1-4H3,(H,18,20,25)(H,19,22,24)
• InChI Key: IJXMFLQJEUSWTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=NOC(=C3)C)C
• Molecular Formula: C17H20N6O3
• Molecular Weight: 356.4 g/mol

Description

3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-methylisoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H20N6O3 and its molecular weight is 356.386. The purity is usually 95%.
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Scientific Research Applications

Complexes with Palladium(II) Chloride

• Application: Research by Palombo et al. (2019) has shown that derivatives of 3-(pyrazol-1-yl)propanamide and related ligands, which are structurally similar to the compound , can form complexes with Palladium(II) chloride. These complexes exhibit unique structural characteristics, such as forming supramolecular hydrogen-bonded chains and cyclic dimers in the solid state (Palombo et al., 2019).

Synthesis of Pyrimidine Linked Pyrazole Heterocyclics

• Application: Deohate and Palaspagar (2020) investigated the synthesis of pyrimidine linked pyrazole heterocyclic compounds using microwave irradiative cyclocondensation. This research highlighted the compound's potential in synthesizing structures with antimicrobial and insecticidal properties (Deohate & Palaspagar, 2020).

Synthesis and Biological Evaluation of Pyrazolopyrimidines

• Application: Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, related to the compound , and evaluated them for cytotoxic and 5-lipoxygenase inhibition activities. Their research contributes to understanding the compound's potential in anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

Antimicrobial and Anticancer Agents

• Application: A study by Hafez, El-Gazzar, and Al-Hussain (2016) on novel pyrazole derivatives, which include structures akin to the compound of interest, demonstrated significant antimicrobial and anticancer activities. This research underscores the compound's potential in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Utility in Heterocyclic Synthesis

• Application: Fadda et al. (2012) utilized compounds structurally similar to the compound for the synthesis of a variety of heterocyclic derivatives. These findings are important for the development of compounds with potential pharmacological applications (Fadda et al., 2012).